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Compound of Interest

Compound Name: Hydroxy-PEG4-(CH2)2-Boc

Cat. No.: B1673976 Get Quote

An In-depth Technical Guide to Hydroxy-PEG4-(CH2)2-Boc: Structure, Synthesis, and

Applications

Introduction
Hydroxy-PEG4-(CH2)2-Boc, with the chemical name tert-butyl (2-(2-(2-(2-

hydroxyethoxy)ethoxy)ethoxy)ethyl)carbamate, is a heterobifunctional linker of significant

interest in the fields of medicinal chemistry and drug development. It incorporates a

tetraethylene glycol (PEG4) spacer, which enhances solubility and provides optimal spacing, a

terminal hydroxyl group for further conjugation, and a tert-butoxycarbonyl (Boc) protected

amine. This molecule is frequently utilized as an uncleavable linker in the synthesis of

advanced therapeutic modalities such as Antibody-Drug Conjugates (ADCs) and Proteolysis

Targeting Chimeras (PROTACs).[1][2][3] Its structure allows for the precise and controlled

assembly of complex bioconjugates.

Chemical Structure and Physicochemical Properties
The structure of Hydroxy-PEG4-(CH2)2-Boc consists of a hydrophilic 12-atom PEG4 chain

linked to an ethylamine, which is protected by an acid-labile Boc group. The other terminus of

the PEG chain is a primary alcohol (hydroxyl group), available for subsequent chemical

modification.

Structure: HO-(CH2CH2O)4-CH2CH2-NH-Boc
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The key physicochemical data for this compound are summarized in the table below.

Property Value Reference

CAS Number 518044-32-1 [1][2][4]

Molecular Formula C15H31NO7 Calculated

Molecular Weight 337.41 g/mol Calculated

Appearance Liquid or Oil [5]

Purity Typically >95% (HPLC) [6]

Solubility
Soluble in DMSO, DCM,

Methanol
[2]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[1]

Synthesis Pathway
The most direct and common pathway for the synthesis of Hydroxy-PEG4-(CH2)2-Boc is the

selective N-protection of the corresponding amino alcohol, 1-amino-11-hydroxy-3,6,9-

trioxaundecane. The amine group is inherently more nucleophilic than the hydroxyl group,

allowing for a chemoselective reaction.[7] The protection is achieved using di-tert-butyl

dicarbonate (Boc2O) in the presence of a mild base.
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Reactants

Product

1-amino-11-hydroxy-
3,6,9-trioxaundecane

Hydroxy-PEG4-(CH2)2-Boc

1. Base (e.g., NaHCO3, DIPEA)
2. Solvent (e.g., DCM, THF)

3. Room Temperature

Di-tert-butyl dicarbonate
(Boc)2O

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve Amino-PEG4-Alcohol
and Base in DCM

Add (Boc)2O solution
at 0°C

Stir at Room Temperature
(3-12h)

Monitor by TLC/LC-MS

Incomplete

Aqueous Work-up
(Wash with NaHCO3 & Brine)

Complete

Extract with DCM

Dry & Concentrate

Purify via Flash
Column Chromatography

Characterize Product
(NMR, MS)
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Linker: Hydroxy-PEG4-(CH2)2-Boc PROTAC / ADC Structure

(-O-(CH2)2-O)4-(CH2)2-

Hydroxyl (-OH)
(For Target Ligand Attachment)

Boc-Amine (-NHBoc)
(For Payload Attachment)

Targeting Moiety
(e.g., Antibody, Ligand)

Conjugation Step 1

Payload
(e.g., Cytotoxin, E3 Ligase Binder)

Conjugation Step 2
(after deprotection)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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